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Introduction
TMP778 is a potent and selective inverse agonist of the Retinoic acid receptor-related orphan

receptor gamma t (RORγt). RORγt is a key transcription factor in the differentiation and

function of T helper 17 (Th17) cells, which play a critical role in the pathogenesis of various

autoimmune and inflammatory diseases. By inhibiting RORγt, TMP778 effectively suppresses

the production of pro-inflammatory cytokines, primarily Interleukin-17 (IL-17), making it a

valuable tool for in vivo studies of autoimmune disease models. These application notes

provide detailed protocols for the administration of TMP778 to mouse models, based on

established methodologies in the scientific literature.

Data Presentation
The following tables summarize the quantitative data for TMP778 administration in mouse

models as reported in peer-reviewed studies.

Table 1: TMP778 Administration Parameters in Mouse Models
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Parameter Details Mouse Model Reference

Administration Route
Subcutaneous (s.c.)

injection
EAU, EAE [1][2][3]

Dosage 20 mg/kg, twice daily EAU [1]

200 µg per injection,

twice daily
EAE [3][4]

Vehicle Composition 1

3%

dimethylacetamide,

10% Solutol, 87%

saline

EAU [1]

Vehicle Composition 2
Dimethyl sulfoxide

(DMSO)
EAU, EAE [1][3]

Treatment Schedule Twice daily injections EAU, EAE [1][3][4]

Table 2: In Vitro Efficacy of TMP778

Assay IC₅₀ Cell Type Reference

FRET Assay 7 nM - [4]

IL-17F Promoter

Assay
63 nM - [4]

Th17 Cells 0.03 µM - [4]

Tc17 Cells 0.005 µM - [4]

Mouse Th17

Differentiation
0.1 µM Mouse Cells [2]

IL-17A Production 0.1 µM Mouse Cells [2]

Note: Pharmacokinetic data for TMP778 in mouse models, such as half-life, Cmax, and

bioavailability, are not readily available in the reviewed scientific literature.
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Signaling Pathway and Experimental Workflow
The diagrams below illustrate the signaling pathway targeted by TMP778 and a general

experimental workflow for its in vivo application.
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Caption: TMP778 inhibits RORγt, blocking IL-17 gene transcription and subsequent pro-

inflammatory cytokine production.
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In Vivo Experimental Workflow for TMP778
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Caption: A generalized workflow for in vivo studies using TMP778 in mouse models of

autoimmune disease.
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The following are detailed protocols for the preparation and administration of TMP778 in mouse

models of Experimental Autoimmune Uveitis (EAU) and Experimental Autoimmune

Encephalomyelitis (EAE).

Protocol 1: TMP778 Administration for Experimental
Autoimmune Uveitis (EAU) Model
1. Materials:

TMP778

Dimethylacetamide

Solutol HS 15

Sterile Saline (0.9% NaCl)

Alternatively: Dimethyl sulfoxide (DMSO)

Sterile 1 mL syringes with 27-30 gauge needles

B10.A mice (or other susceptible strain)

Interphotoreceptor retinoid-binding protein (IRBP)

Complete Freund's Adjuvant (CFA)

2. Preparation of TMP778 Solution (Vehicle 1):

Prepare the vehicle by mixing 3% dimethylacetamide, 10% Solutol, and 87% sterile saline.[1]

Warm the vehicle slightly to aid in the dissolution of TMP778.

Dissolve TMP778 in the vehicle to a final concentration that allows for the administration of

20 mg/kg in a reasonable injection volume (e.g., 100-200 µL).

Ensure the solution is clear and free of precipitates before injection. Prepare fresh daily.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10334362/
https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://www.benchchem.com/product/b10824322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. EAU Induction:

Emulsify IRBP in CFA according to standard EAU induction protocols.

Immunize mice with the IRBP/CFA emulsion to induce EAU.[1][5]

4. TMP778 Administration:

Begin TMP778 treatment on the day of immunization (Day 0) or as per the experimental

design.

Administer TMP778 subcutaneously at a dose of 20 mg/kg.[1]

Injections should be given twice daily, for example, in the morning and evening.[1]

Administer the vehicle solution to the control group using the same volume and schedule.

Vary the injection site on the abdomen to avoid local irritation.

5. Monitoring and Analysis:

Monitor the mice for clinical signs of EAU using fundoscopy or other appropriate methods.[6]

At the experimental endpoint, collect eyes for histological analysis and spleens or lymph

nodes for immunological assays (e.g., cytokine production in response to IRBP).[1][6]

Protocol 2: TMP778 Administration for Experimental
Autoimmune Encephalomyelitis (EAE) Model
1. Materials:

TMP778

Dimethyl sulfoxide (DMSO)

Sterile 1 mL syringes with 27-30 gauge needles

C57BL/6 mice (or other susceptible strain)
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Myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide

Complete Freund's Adjuvant (CFA)

Pertussis toxin

2. Preparation of TMP778 Solution (Vehicle 2):

Dissolve TMP778 in 100% DMSO to a stock concentration.

For injections, the stock solution may be further diluted if necessary, though direct injection of

small volumes of DMSO is common.

Prepare a fresh solution for each day of injections.

3. EAE Induction:

Emulsify MOG35-55 in CFA.

Induce EAE in mice by immunization with the MOG/CFA emulsion and administration of

pertussis toxin according to standard protocols.[3][4]

4. TMP778 Administration:

Initiate TMP778 treatment from the day of immunization (Day 0).[3][4]

Administer 200 µg of TMP778 per injection, subcutaneously.[3][4]

Injections are administered twice daily.[3][4]

The control group should receive an equivalent volume of DMSO.

Alternate injection sites to minimize skin irritation.

5. Monitoring and Analysis:

Monitor mice daily for clinical signs of EAE and record scores based on a standardized scale

(e.g., 0-5).[3][4]
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At the conclusion of the experiment, isolate mononuclear cells from the central nervous

system (CNS) to analyze immune cell infiltration and cytokine production (e.g., IL-17 and

IFN-γ) by flow cytometry or other methods.[3]

Conclusion
TMP778 is a valuable research tool for studying the role of the Th17/IL-17 axis in autoimmune

diseases. The protocols outlined above provide a framework for the effective in vivo

administration of TMP778 in mouse models. Researchers should optimize these protocols

based on their specific experimental needs and institutional guidelines for animal care and use.

The provided quantitative data and diagrams offer a quick reference for experimental design

and understanding the mechanism of action of TMP778. Further investigation into the

pharmacokinetics of TMP778 in mice would be beneficial for refining dosage and

administration schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for TMP778
Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824322#tmp778-administration-route-for-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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